5-{[5-(4-Acetylphenyl)-2-furyl]methylene}-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C22H20N2O6S
• Molecular Weight: 440.5 g/mol
• IUPAC Name: (5E)-5-[[5-(4-acetylphenyl)furan-2-yl]methylidene]-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C22H20N2O6S/c1-14(25)15-2-4-16(5-3-15)18-7-6-17(30-18)12-19-21(27)24(22(28)31-19)13-20(26)23-8-10-29-11-9-23/h2-7,12H,8-11,13H2,1H3/b19-12+
• InChI Key: WHWAFRWCSZQHFQ-XDHOZWIPSA-N
• Isomeric SMILES: CC(=O)C1=CC=C(C=C1)C2=CC=C(O2)/C=C/3\C(=O)N(C(=O)S3)CC(=O)N4CCOCC4
• SMILES: CC(=O)C1=CC=C(C=C1)C2=CC=C(O2)C=C3C(=O)N(C(=O)S3)CC(=O)N4CCOCC4

Description

5-{[5-(4-Acetylphenyl)-2-furyl]methylene}-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione, also known as TZD, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It is a thiazolidinedione derivative that has been found to possess anti-inflammatory, anti-tumor, and anti-diabetic properties.

Mechanism of Action

The mechanism of action of 5-{[5-(4-Acetylphenyl)-2-furyl]methylene}-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione involves the activation of peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that regulates gene expression. 5-{[5-(4-Acetylphenyl)-2-furyl]methylene}-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione binds to PPARγ and induces a conformational change that allows the receptor to bind to specific DNA sequences, leading to the activation of genes involved in glucose and lipid metabolism. Moreover, 5-{[5-(4-Acetylphenyl)-2-furyl]methylene}-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been found to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immunity.
Biochemical and Physiological Effects:
5-{[5-(4-Acetylphenyl)-2-furyl]methylene}-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been found to exhibit various biochemical and physiological effects. It has been found to decrease the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in the pathogenesis of inflammatory diseases. Moreover, 5-{[5-(4-Acetylphenyl)-2-furyl]methylene}-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been found to inhibit the proliferation and migration of cancer cells, leading to the induction of apoptosis. Additionally, 5-{[5-(4-Acetylphenyl)-2-furyl]methylene}-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been found to improve insulin sensitivity and glucose uptake, leading to the reduction of blood glucose levels in diabetic patients.

Advantages and Limitations for Lab Experiments

The advantages of using 5-{[5-(4-Acetylphenyl)-2-furyl]methylene}-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione in lab experiments include its high potency, specificity, and selectivity towards PPARγ. Moreover, 5-{[5-(4-Acetylphenyl)-2-furyl]methylene}-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been found to exhibit low toxicity and minimal side effects, making it a safe candidate for therapeutic applications. However, the limitations of using 5-{[5-(4-Acetylphenyl)-2-furyl]methylene}-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione in lab experiments include its low solubility in water, which makes it difficult to administer, and its potential to induce PPARγ-independent effects, leading to off-target effects.

Future Directions

There are several future directions for the research on 5-{[5-(4-Acetylphenyl)-2-furyl]methylene}-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione. One potential direction is the development of novel 5-{[5-(4-Acetylphenyl)-2-furyl]methylene}-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione derivatives with improved pharmacological properties, such as increased solubility and potency. Moreover, the role of 5-{[5-(4-Acetylphenyl)-2-furyl]methylene}-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione in the regulation of immune responses and inflammation needs to be further investigated to identify potential therapeutic applications in the treatment of autoimmune diseases. Additionally, the potential use of 5-{[5-(4-Acetylphenyl)-2-furyl]methylene}-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione in combination with other drugs for the treatment of cancer and diabetes needs to be explored to identify synergistic effects.

Synthesis Methods

The synthesis method of 5-{[5-(4-Acetylphenyl)-2-furyl]methylene}-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione involves the reaction of 5-(4-acetylphenyl)furan-2-carbaldehyde with 2-(4-morpholinyl)-2-oxoethylamine and thiosemicarbazide in the presence of acetic acid and ethanol. The reaction results in the formation of 5-{[5-(4-Acetylphenyl)-2-furyl]methylene}-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione as a yellow solid, which can be purified through recrystallization.

Scientific Research Applications

5-{[5-(4-Acetylphenyl)-2-furyl]methylene}-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications in various fields of scientific research. It has been found to possess anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Moreover, 5-{[5-(4-Acetylphenyl)-2-furyl]methylene}-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been found to exhibit anti-tumor properties, which make it a potential candidate for the treatment of cancer. Additionally, 5-{[5-(4-Acetylphenyl)-2-furyl]methylene}-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been found to possess anti-diabetic properties, which make it a potential candidate for the treatment of diabetes.